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Get Quote

The following table lists the key identifiers and physical properties of pivaloyl cyanide as found in

commercial chemical databases [1].

Property Value

CAS Number 42867-40-3 [1]

Molecular Formula C6H9NO [1]

Molecular Weight 111.14 g/mol [1]

Boiling Point 147°C [1]

Flash Point 43°C [1]

Density 0.940 g/cm³ [1]

Appearance Colorless to light yellow liquid [1]

Recommended Storage 2-8°C [1]

Hazard Classification

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.smolecule.com/products/s774191?utm_src=pdf-interest
https://www.smolecule.com/products/s774191?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3772302.htm
https://www.smolecule.com/products/s774191?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Based on its physical properties and its cyanide functional group, pivaloyl cyanide presents specific hazards.

The flash point of 43°C classifies it as a flammable liquid [1] [2]. Furthermore, any compound that

contains cyanide (CN) groups is generally classified as toxic [2].

The Globally Harmonized System (GHS) hazard pictograms likely to apply to pivaloyl cyanide are as

follows:

GHS hazard pictograms applicable to pivaloyl cyanide

Handling and Emergency Considerations

General Cyanide Hazards

While not specific to pivaloyl cyanide, OSHA's data on cyanides (as CN) highlights critical hazards [3]:

Exposure Routes: Cyanides can be inhaled, ingested, or absorbed through the skin. OSHA assigns

a Skin Notation (Skin Y) to cyanide salts, indicating skin contact is a significant route of exposure
[3].

Occupational Exposure Limits: The OSHA Permissible Exposure Limit (PEL) for cyanides is 5
mg/m³ as an 8-hour Time-Weighted Average (TWA) [3].

Immediate Toxicity: Cyanides are powerful, rapid-acting poisons that prevent the body from using
oxygen [4].

Experimental Context from Synthesis

A synthesis patent provides indirect safety insights, indicating that pivaloyl cyanide is produced and isolated

through distillation, suggesting thermal stability under controlled conditions. The use of trimethylsilyl

cyanide as a precursor underscores the need for careful handling of highly toxic reagents [5].

Safety Protocols for Researchers

Engineering Controls: Use a fume hood or other local exhaust ventilation to prevent inhalation of

vapors or aerosols.
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Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat. Given the potential for skin absorption, ensure no skin is exposed.
Storage: Store in a cool, well-ventilated area, ideally in a refrigerated (2-8°C) and flammable safety
cabinet due to its low flash point [1].
Emergency Preparedness: Have appropriate spill control materials and a cyanide antidote kit
available in areas where the chemical is used.

How to Obtain More Information

For comprehensive and authoritative safety information:

Request an SDS: Contact the manufacturer or supplier directly (e.g., the vendors listed on

ChemicalBook) [1].
Consult General Cyanide Guidelines: Refer to resources like the NIOSH Pocket Guide to
Chemical Hazards and the ATSDR Toxicological Profile for Cyanide for detailed first aid,
exposure controls, and toxicological data [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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